Cas no 35951-33-8 (Pentane,2-chloro-2,4-dimethyl-)

• Product Name: Pentane,2-chloro-2,4-dimethyl-
• CAS No: 35951-33-8
• MF: C₇H₁₅Cl
• MW: 134.647001504898
• CID: 311434
• PubChem ID: 142038
• Update Time: 2025-04-19

Pentane,2-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane,2-chloro-2,4-dimethyl-
• 2-CHLORO-2,4-DIMETHYLPENTANE
• 2-Chlor-2,4-dimethyl-pentan
• 2-chloro-2,4-dimethyl-pentane
• Pentane,2-chloro-2,4-dimethyl
• DQOHPSPKVODKLV-UHFFFAOYSA-N
• AKOS006272107
• DTXSID40189505
• 2-((7-Chloroquinolin-4-yl)methylene)hydrazinecarbothioamide
• 35951-33-8
• SCHEMBL11274187

• Inchi： 1S/C7H15Cl/c1-6(2)5-7(3,4)8/h6H,5H2,1-4H3
• InChI Key： DQOHPSPKVODKLV-UHFFFAOYSA-N
• SMILES： ClC(C)(C)CC(C)C

Computed Properties

• Exact Mass: 134.08600
• Monoisotopic Mass: 134.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8610
• Melting Point: -69.5°C (estimate)
• Boiling Point: 152.39°C (estimate)
• Refractive Index: 1.4180
• PSA: 0.00000
• LogP: 3.04990